1-(2-butyl-1H-imidazol-4-yl)-N-methyl-N-({1-[(5-methyl-2-furyl)methyl]-4-piperidinyl}methyl)methanamine

• IUPAC Name: N-[(2-butyl-1H-imidazol-5-yl)methyl]-N-methyl-1-[1-[(5-methylfuran-2-yl)methyl]piperidin-4-yl]methanamine
• InChI: InChI=1S/C21H34N4O/c1-4-5-6-21-22-13-19(23-21)15-24(3)14-18-9-11-25(12-10-18)16-20-8-7-17(2)26-20/h7-8,13,18H,4-6,9-12,14-16H2,1-3H3,(H,22,23)
• InChI Key: MCJMJEXXBKJKQU-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=NC=C(N1)CN(C)CC2CCN(CC2)CC3=CC=C(O3)C
• Molecular Formula: C21H34N4O
• Molecular Weight: 358.5 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1,3-diazole. It is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures.

Synthesis Analysis

Recent advances in the synthesis of imidazoles have been highlighted, with an emphasis on the bonds constructed during the formation of the imidazole. The utility of these methodologies based around the functional group compatibility of the process and resultant substitution patterns around the ring are described.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1,3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities.

Physical and Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It is amphoteric in nature, meaning it shows both acidic and basic properties.

Mechanism of Action

The mechanism of action of imidazole compounds can vary widely depending on their specific structure and the biological target. For example, some imidazole derivatives show antimicrobial potential.

Future Directions

The review highlights the recent advances in the regiocontrolled synthesis of substituted imidazoles. These heterocycles are key components to functional molecules that are used in a variety of everyday applications. Future challenges include improving the scope and limitations of current synthesis methodologies.